Cas no 394203-58-8 (2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol
• CAS No: 394203-58-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD16618051
• CID: 1513879
• PubChem ID: 59570372
• Update Time: 2025-10-28

2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• a-(trifluoromethyl)-4-Pyridinemethanol
• 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol
• 4-(2,2,2-trifluoro-1-hydroxyethyl)pyridine
• SY143427
• CY-0033
• CS-0072411
• EN300-108391
• F8884-2308
• SCHEMBL2334995
• 2,2,2-trifluoro-1-pyridin-4-yl-ethanol
• 394203-58-8
• alpha-(Trifluoromethyl)pyridine-4-methanol
• AKOS014320491
• MFCD16618051
• AT29686
• 2,2,2-trifluoro-1-pyridin-4-ylethanol
• Z1255463694

• MDL： MFCD16618051
• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)5-1-3-11-4-2-5/h1-4,6,12H
• InChI Key： HWFCWJQZKAGODL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=CC=1)O)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(pyridin-4-yl)ethan-1-ol (CAS No. 394203-58-8)

The compound 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol (CAS No. 394203-58-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What is the role of fluorinated compounds in drug discovery?" and "How does 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol contribute to green chemistry?".

Chemically, 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol is characterized by its high stability and reactivity, attributed to the electron-withdrawing effects of the trifluoromethyl group. This property is particularly sought after in the development of enzyme inhibitors and catalysts, aligning with the growing demand for sustainable chemical processes. Researchers often explore its potential in asymmetric synthesis, a hot topic in organic chemistry, where it serves as a chiral building block. The compound’s CAS No. 394203-58-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial and academic importance.

In recent years, the rise of AI-driven drug design has spotlighted fluorinated compounds like 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol. Its ability to enhance lipophilicity and metabolic stability in drug candidates answers key questions such as "Why are fluorinated groups used in pharmaceuticals?" Additionally, its role in crop protection agents aligns with global trends toward precision agriculture, addressing searches like "fluorinated pyridines in agrochemicals." The compound’s synthesis typically involves nucleophilic addition to pyridine derivatives, a process optimized for high yield and low environmental impact.

From a commercial perspective, CAS No. 394203-58-8 is supplied by leading chemical manufacturers under stringent quality control protocols. Its applications extend to material science, where it is used to modify polymer properties, and diagnostic imaging, leveraging its fluorine atoms for 19F-NMR probes. This versatility ensures its relevance in multidisciplinary research, answering niche queries like "fluorinated alcohols in MRI contrast agents."

In conclusion, 2,2,2-trifluoro-1-(pyridin-4-yl)ethan-1-ol exemplifies the intersection of innovation and practical utility in modern chemistry. Its broad applicability—from life sciences to industrial catalysis—makes it a compound of enduring interest. As the scientific community prioritizes eco-friendly synthesis and AI-aided molecular design, this fluorinated pyridine derivative will undoubtedly remain at the forefront of cutting-edge research.